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Compound of Interest

Compound Name: Bacitracin A

Cat. No.: B013090 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Bacitracin A as a

selective agent in microbiological culture media. This document includes detailed protocols for

media preparation, data on the susceptibility of various microorganisms, and diagrams

illustrating the mechanism of action and experimental workflows.

Introduction
Bacitracin A is a polypeptide antibiotic produced by strains of Bacillus subtilis and Bacillus

licheniformis. Its primary mechanism of action is the inhibition of bacterial cell wall synthesis,

making it particularly effective against Gram-positive bacteria. This selective activity allows for

its use in specialized culture media to isolate and differentiate specific microorganisms from

mixed populations. Bacitracin A interferes with the dephosphorylation of C₅₅-isoprenyl

pyrophosphate (bactoprenol pyrophosphate), a lipid carrier molecule essential for transporting

peptidoglycan precursors across the cell membrane.[1][2][3] This disruption halts cell wall

construction, leading to cell lysis and death in susceptible bacteria.[1][2]

Data Presentation
The following tables summarize the Minimum Inhibitory Concentration (MIC) of Bacitracin A
against a range of bacterial species, providing a quantitative basis for its use in selective

media.
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Table 1: Minimum Inhibitory Concentration (MIC) of Bacitracin A for Various Gram-Positive

Bacteria
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Bacterial Species MIC Range (µg/mL) Notes

Staphylococcus aureus 32 to >4,096

A tentative epidemiological cut-

off value (TECOFF) of 256

µg/mL has been proposed,

with isolates having an MIC of

≥512 µg/mL considered

resistant.[4]

Staphylococcus epidermidis Resistant
Generally resistant to low

concentrations of bacitracin.[5]

Micrococcus species Susceptible

Generally susceptible to low

concentrations (0.04 U disk).

[2][6]

Streptococcus pyogenes

(Group A)
Susceptible

Highly susceptible; a 0.04 unit

disk is used for presumptive

identification.[6][7]

Streptococcus mutans 0.73 - 4.0

Intrinsically resistant to higher

concentrations than S.

pyogenes.[8]

Enterococcus faecalis 32 to ≥256

Resistance is common and

can be mediated by an ABC

transporter.[9][10]

Bacillus subtilis 32 - 512
MIC can vary between strains.

[1]

Bacillus licheniformis 32 - 512
MIC can vary between strains.

[1]

Corynebacterium species 0.06 to >8
Susceptibility is species-

dependent.[3]

Listeria monocytogenes Innately resistant

Some strains exhibit increased

sensitivity with mutations in

ABC transporters.[11]
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Table 2: Bacitracin A Concentration in Common Selective Media

Selective Medium Bacitracin A Concentration Target Microorganism(s)

Chocolate Agar with Bacitracin 75 - 175 mg/L Haemophilus influenzae

Mitis Salivarius Bacitracin

(MSB) Agar
0.2 U/mL Streptococcus mutans

Sucrose-Bacitracin (SB) Agar 0.2 U/mL Streptococcus mutans

Tryptone-Yeast Extract-

Cystine-Sucrose-Bacitracin

(TYCSB) Agar

200 U/L Streptococcus mutans

Experimental Protocols
Preparation of Bacitracin A Stock Solution
Materials:

Bacitracin A powder (USP grade)

Sterile deionized or distilled water

Sterile 0.22 µm syringe filter

Sterile tubes for aliquoting

Protocol:

Weigh the desired amount of Bacitracin A powder in a sterile container. For example, to

prepare a 50 mg/mL stock solution, weigh 0.50 g of Bacitracin A.[6]

Add the appropriate volume of sterile water to achieve the desired concentration. For a 50

mg/mL stock, add 10 mL of sterile water.[6]

Dissolve the powder completely by gentle vortexing or inversion.
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Pre-wet a 0.22 µm syringe filter by passing 5-10 mL of sterile water through it; discard this

water.[6]

Sterilize the Bacitracin A stock solution by passing it through the pre-wetted 0.22 µm

syringe filter into a sterile container.[6]

Aliquot the sterile stock solution into smaller, single-use volumes in sterile tubes.

Store the aliquots at -20°C for up to one year.[6] Avoid repeated freeze-thaw cycles.

Aqueous solutions of bacitracin are more stable at an acidic pH and should be stored at 2-

8°C for short-term use.[12]

Preparation of Selective Media
Materials:

Columbia Agar base

Defibrinated horse blood

Sterile Bacitracin A stock solution

Sterile Petri dishes

Protocol:

Suspend 39 grams of Columbia Agar base in 1 liter of deionized water.

Sterilize by autoclaving at 121°C for 15 minutes.

Cool the autoclaved medium to 50°C in a water bath.

Aseptically add 100 mL of defibrinated horse blood.

"Chocolate" the blood by heating the medium to 80°C for 10 minutes, or until a chocolate

brown color is achieved.

Cool the medium back down to 50°C.
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Aseptically add the sterile Bacitracin A stock solution to achieve a final concentration of 75-

175 mg/L. For example, add 1.5 mL of a 50 mg/mL stock solution for a final concentration of

75 mg/L.

Mix gently but thoroughly to ensure even distribution of the antibiotic.

Aseptically dispense the medium into sterile Petri dishes.

Allow the plates to cool and solidify at room temperature.

Store the prepared plates at 2-8°C, protected from light.

Materials:

Mitis Salivarius Agar base

Sucrose

Sterile 1% Potassium Tellurite solution

Sterile Bacitracin A stock solution

Sterile Petri dishes

Protocol:

Suspend 90.08 grams of Mitis Salivarius Agar base in 1 liter of deionized water.[13]

Add sucrose to the desired final concentration (e.g., 20% w/v).

Heat to boiling with frequent agitation to completely dissolve the powder.

Sterilize by autoclaving at 121°C for 15 minutes.

Cool the medium to 45-50°C in a water bath.[3]

Aseptically add 1.16 mL of sterile 1% Potassium Tellurite solution.[13]

Aseptically add sterile Bacitracin A stock solution to a final concentration of 0.2 U/mL.[13]
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Mix well, avoiding the formation of air bubbles.

Pour the medium into sterile Petri dishes.

Allow the plates to solidify and store at 2-8°C.

Materials:

Casitone

Yeast extract

L-cysteine

Sodium sulfite

Sodium acetate

Agar

Sucrose

Sterile Bacitracin A stock solution

Sterile Petri dishes

Protocol:

Per liter of deionized water, dissolve the following components: 15.0 g Casitone, 5.0 g Yeast

extract, 0.2 g L-cysteine, 0.1 g Sodium sulfite, 20.0 g Sodium acetate, and 15.0 g Agar.[13]

Add sucrose to the desired final concentration (e.g., 10% w/v for SB-10).[13]

Heat with frequent agitation and boil to completely dissolve all components.

Sterilize by autoclaving at 121°C for 15 minutes.

Cool the medium to approximately 50°C.
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Aseptically add sterile Bacitracin A stock solution to a final concentration of 0.2 U/mL.[13]

Mix thoroughly and pour into sterile Petri dishes.

Store the prepared plates at 2-8°C.

Mandatory Visualizations
Signaling Pathway of Bacitracin A
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Caption: Mechanism of action of Bacitracin A.

Experimental Workflow for Using Bacitracin A in
Selective Media
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Caption: General workflow for selective isolation using Bacitracin A media.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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